Cas no 579490-49-6 (Bis(2-diphenylphosphinophenyl)amine)

• Product Name: Bis(2-diphenylphosphinophenyl)amine
• CAS No: 579490-49-6
• Molecular Formula: C₃₆H₂₉NP₂
• Molecular Weight: 537.57
• CID: 1607739
• PubChem ID: 11456660

Bis(2-diphenylphosphinophenyl)amine Properties

Names and Identifiers

• Benzenamine, 2-(diphenylphosphino)-N-[2-(diphenylphosphino)phenyl]-
• 2-diphenylphosphanyl-N-(2-diphenylphosphanylphenyl)aniline
• Bis(2-(diphenylphosphino)phenyl)amine
• SCHEMBL2044796
• bis(2-diphenylphosphinophenyl)amine
• NAZDLMABXHCSPQ-UHFFFAOYSA-N
• DTXSID60466401
• 579490-49-6
• bis[(2-diphenylphosphino)phenyl]amine

• InChIKey： NAZDLMABXHCSPQ-UHFFFAOYSA-N
• Inchi： 1S/C36H29NP2/c1-5-17-29(18-6-1)38(30-19-7-2-8-20-30)35-27-15-13-25-33(35)37-34-26-14-16-28-36(34)39(31-21-9-3-10-22-31)32-23-11-4-12-24-32/h1-28,37H
• SMILES： C1(P(C2C=CC=CC=2)C2C=CC=CC=2NC2C=CC=CC=2P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 537.17777
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Monoisotopic Mass: 537.17752392g/mol
• Heavy Atom Count: 39
• Complexity: 594
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives